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Compound of Interest

Compound Name: 1-(2,4,5-trichlorophenyl)ethanone

Cat. No.: B082079

Essential Safety and Handling Guide for 1-(2,4,5-
trichlorophenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 1-
(2,4,5-trichlorophenyl)ethanone. Given the limited availability of specific safety data for this
compound, the following recommendations are based on best practices for handling similar
halogenated organic compounds and data from the structurally related chemical, 2,2,2-
Trifluoro-1-(3,4,5-trichlorophenyl)ethanone.

Hazard Summary and Personal Protective Equipment
(PPE)

1-(2,4,5-trichlorophenyl)ethanone is anticipated to be a hazardous substance. Based on data
for similar compounds, it is likely to cause skin and eye irritation, be harmful if swallowed, and
may cause respiratory irritation.[1] Therefore, stringent adherence to PPE protocols is
mandatory.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type

Specific Recommendations

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene).
Gloves must be inspected
before use and removed using
the proper technique to avoid

skin contact.[1]

To prevent skin irritation and

absorption.

Eye and Face Protection

Safety glasses with side
shields or chemical safety
goggles. A face shield may be

required for splash hazards.[1]

To protect against eye irritation
from splashes or airborne

particles.

Skin and Body Protection

Flame-retardant antistatic
protective clothing, such as a

lab coat, fully buttoned.[1]

To protect the skin from

accidental contact.

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. If
exposure limits are exceeded
or irritation is experienced, a
full-face respirator may be

necessary.[1]

To prevent respiratory tract

irritation from dust or vapors.[1]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is crucial to minimize exposure and ensure safety.

e Preparation:

o Ensure a chemical fume hood is operational and available.

o Assemble all necessary equipment and reagents.

o Don all required PPE as outlined in Table 1.

e Handling:
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o Conduct all manipulations of 1-(2,4,5-trichlorophenyl)ethanone within the chemical fume
hood to avoid inhalation of any dust or vapors.[1]

o Avoid direct contact with the skin and eyes.[2]

o Keep the container tightly closed when not in use.

e Post-Handling:
o Thoroughly wash hands with soap and water after handling.
o Clean the work area, collecting any residue as hazardous waste.

o Properly doff and dispose of or decontaminate PPE.

Disposal Plan

As a halogenated organic compound, 1-(2,4,5-trichlorophenyl)ethanone requires special
disposal procedures. Improper disposal can lead to environmental contamination.

e Segregation:

o Collect all waste containing 1-(2,4,5-trichlorophenyl)ethanone in a designated, labeled,
and sealed container for halogenated organic waste.[3][4][5]

o Do not mix with non-halogenated waste, as this significantly increases disposal costs and
complexity.[5][6]

e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name: "1-
(2,4,5-trichlorophenyl)ethanone”.

e Disposal:
o Arrange for disposal through a licensed hazardous waste disposal company.

o Follow all local, state, and federal regulations for hazardous waste disposal.
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Quantitative Data

Specific quantitative data for 1-(2,4,5-trichlorophenyl)ethanone is not readily available. The

table below is provided as a template for recording such information should it become

available.

Table 2: Physicochemical and Toxicological Data

Property Value Source
CAS Number Not Available

Molecular Formula CsHsCIsO

Molecular Weight 223.48 g/mol

Occupational Exposure Limits )

(OEL) Not Available

LD50 (Oral) Not Available

Flash Point Not Available

Visualized Workflows

To further clarify the procedural steps, the following diagrams illustrate the handling and

disposal workflows.

Preparation
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Click to download full resolution via product page

Caption: Workflow for handling 1-(2,4,5-trichlorophenyl)ethanone.
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Waste Generation
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Caption: Disposal plan for 1-(2,4,5-trichlorophenyl)ethanone waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1-(2,4,5-
trichlorophenyl)ethanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082079#personal-protective-equipment-for-handling-
1-2-4-5-trichlorophenyl-ethanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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